molecular formula C8H5NO3S B6205362 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid CAS No. 2751620-77-4

4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid

Cat. No. B6205362
CAS RN: 2751620-77-4
M. Wt: 195.2
InChI Key:
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Description

4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid, also known as OTP, is an important organic compound and is used in a variety of applications. It is a member of the thienopyridine family and is used in a variety of scientific research applications. OTP has a wide range of biochemical and physiological effects, and is a valuable tool for scientists in the laboratory.

Scientific Research Applications

4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid is used in a variety of scientific research applications. It is used as a reagent in the synthesis of a variety of compounds, such as 4-thienyl-2-thiophenecarboxylic acid, 4-thienyl-2-thiophenecarboxylate, and 4-thienyl-2-thiophenecarboxamide. It is also used in the synthesis of heterocyclic compounds, such as 4-thienyl-2-thiophenecarboxamides and 4-thienyl-2-thiophenecarboxylates. 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid is also used in the synthesis of 4-thienyl-2-thiophenecarboxylates and 4-thienyl-2-thiophenecarboxamides.

Mechanism of Action

4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid is an important and versatile compound and is used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects. 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid acts as a potent inhibitor of enzymes involved in the synthesis of prostaglandins, leukotrienes, and thromboxanes. It also acts as an inhibitor of cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1). 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid also acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the degradation of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid is also known to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It has also been shown to reduce the production of nitric oxide (NO), a potent vasodilator. 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid has also been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2).

Advantages and Limitations for Lab Experiments

4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid is a valuable tool for scientists in the laboratory. It is a versatile compound and is used in a variety of scientific research applications. One of the main advantages of using 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid in laboratory experiments is its ability to inhibit the production of pro-inflammatory cytokines. It is also known to have anti-inflammatory, anti-oxidant, and anti-cancer properties. However, there are some limitations to using 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid in laboratory experiments. 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid is not water-soluble, which can make it difficult to use in certain experiments. Additionally, 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid is a volatile compound, meaning that it can easily evaporate and is not suitable for long-term storage.

Future Directions

There are a number of potential future directions for 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid research. One potential direction is to explore its potential as a therapeutic agent for a variety of diseases. Another potential direction is to explore its potential as a tool for drug delivery. Additionally, 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid could be used to create new materials, such as polymers, for a variety of applications. Finally, 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid could be used to create new catalysts for chemical reactions.

Synthesis Methods

4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid can be synthesized using a variety of methods. The most common method is by the reaction of 2-aminothiophenol with carbon disulfide, followed by the addition of acetic anhydride. This reaction is often done in the presence of a base, such as sodium hydroxide. Other methods of synthesis include the reaction of thiophenol with acetic anhydride, the reaction of 2-aminothiophenol with acetic anhydride, and the reaction of thiophenol with carbon disulfide.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid involves the synthesis of the thienopyridine ring system followed by the introduction of the carboxylic acid group.", "Starting Materials": [ "2-aminopyridine", "2-chloroacetyl chloride", "thiophene-2-carboxylic acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: Synthesis of 2-chloroacetylpyridine by reacting 2-aminopyridine with 2-chloroacetyl chloride in the presence of sodium hydroxide.", "Step 2: Synthesis of thiophene-2-carboxaldehyde by reacting thiophene-2-carboxylic acid with hydrochloric acid and sodium bicarbonate.", "Step 3: Synthesis of 2-(thiophen-2-yl)acetylpyridine by reacting 2-chloroacetylpyridine with thiophene-2-carboxaldehyde in the presence of sodium hydroxide.", "Step 4: Synthesis of 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid by cyclization of 2-(thiophen-2-yl)acetylpyridine in the presence of sodium hydroxide and water.", "Step 5: Purification of the product by extraction with ethyl acetate, washing with water and sodium bicarbonate, drying over sodium chloride, and evaporation of the solvent.", "Step 6: Recrystallization of the product from a mixture of diethyl ether and methanol." ] }

CAS RN

2751620-77-4

Molecular Formula

C8H5NO3S

Molecular Weight

195.2

Purity

95

Origin of Product

United States

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